Cas no 47128-23-4 (1-(Diphenylmethyl)-4-vinylbenzene)

• Product Name: 1-(Diphenylmethyl)-4-vinylbenzene
• CAS No: 47128-23-4
• MF: C₂₁H₁₈
• MW: 270.367625713348
• CID: 2602358
• PubChem ID: 21252635
• Update Time: 2025-05-20

1-(Diphenylmethyl)-4-vinylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-benzhydryl-4-ethenylbenzene
• 1,1'-[(4-Ethenylphenyl)methylene]dibenzene
• 47128-23-4
• DTXSID40611659
• ((4-Vinylphenyl)methylene)dibenzene
• 1-(Diphenylmethyl)-4-vinylbenzene
• 4-Benzhydrylstyrene, 96%

• Inchi： 1S/C21H18/c1-2-17-13-15-20(16-14-17)21(18-9-5-3-6-10-18)19-11-7-4-8-12-19/h2-16,21H,1H2
• InChI Key： ZBOGEEDESQCKBM-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC(C=C)=CC=1

Computed Properties

• Exact Mass: 270.140850574Da
• Monoisotopic Mass: 270.140850574Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds

Additional information on 1-(Diphenylmethyl)-4-vinylbenzene

1-(Diphenylmethyl)-4-vinylbenzene: An Overview of Structure, Synthesis, and Applications

1-(Diphenylmethyl)-4-vinylbenzene (CAS No. 47128-23-4) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmaceutical research. This compound is characterized by its unique molecular structure, which consists of a diphenylmethyl group attached to a vinylbenzene moiety. The combination of these functional groups endows the molecule with a range of interesting properties and potential applications.

The chemical structure of 1-(Diphenylmethyl)-4-vinylbenzene can be represented as C₁₉H₁₆. The diphenylmethyl group (C₆H₅)₂CH- provides steric hindrance and electronic effects, while the vinyl group (C=C-) introduces reactivity and the potential for polymerization. This dual functionality makes 1-(Diphenylmethyl)-4-vinylbenzene an attractive building block for the synthesis of complex molecules and functional materials.

In terms of synthesis, 1-(Diphenylmethyl)-4-vinylbenzene can be prepared through various methods. One common approach involves the reaction of 4-bromostyrene with diphenylmethyllithium in an inert solvent such as tetrahydrofuran (THF). This reaction typically proceeds via a nucleophilic substitution mechanism, leading to the formation of the desired product with high yield and purity. Recent advancements in catalytic methods have also enabled more efficient and environmentally friendly syntheses, such as using palladium-catalyzed cross-coupling reactions.

The physical properties of 1-(Diphenylmethyl)-4-vinylbenzene are well-documented. It is a colorless liquid at room temperature with a boiling point around 300°C. The compound exhibits good solubility in common organic solvents like dichloromethane, toluene, and ethanol, making it suitable for various synthetic transformations. Its melting point is around -30°C, which indicates its low crystallinity and amorphous nature.

In the context of materials science, 1-(Diphenylmethyl)-4-vinylbenzene has been explored for its potential use in polymer synthesis. The vinyl group allows for polymerization via radical or ionic mechanisms, leading to the formation of polymeric materials with unique properties. For instance, copolymers derived from 1-(Diphenylmethyl)-4-vinylbenzene and other monomers have shown promise in applications such as coatings, adhesives, and biomedical devices due to their tunable mechanical properties and biocompatibility.

In pharmaceutical research, 1-(Diphenylmethyl)-4-vinylbenzene has been investigated as a scaffold for the development of new drugs. The diphenylmethyl group can serve as a protective group in synthetic routes leading to complex pharmaceutical intermediates. Additionally, the vinyl group can be functionalized to introduce various pharmacophores, enhancing the biological activity and selectivity of the final compounds. Recent studies have demonstrated that derivatives of 1-(Diphenylmethyl)-4-vinylbenzene exhibit promising antitumor and anti-inflammatory activities.

The environmental impact of 1-(Diphenylmethyl)-4-vinylbenzene is an important consideration in its industrial applications. While the compound itself is not classified as hazardous under current regulations, its production and use should adhere to best practices for environmental sustainability. Green chemistry principles can be applied to minimize waste generation and energy consumption during synthesis, ensuring that the compound's benefits are realized without undue environmental costs.

In conclusion, 1-(Diphenylmethyl)-4-vinylbenzene (CAS No. 47128-23-4) is a multifaceted compound with significant potential in various scientific and industrial domains. Its unique chemical structure provides a foundation for innovative applications in materials science and pharmaceutical research. As research continues to advance, it is likely that new uses and derivatives of this compound will emerge, further expanding its impact on modern chemistry.